Nicophyllin

• CAS No.: 53890-71-4
• Molecular Formula: C15H21N7O4
• Molecular Weight: 363.37 g/mol
• IUPAC Name: 1,3-dimethyl-7H-purine-2,6-dione;ethane-1,2-diamine;pyridine-3-carboxylic acid
• InChI: InChI=1S/C7H8N4O2.C6H5NO2.C2H8N2/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13;8-6(9)5-2-1-3-7-4-5;3-1-2-4/h3H,1-2H3,(H,8,9);1-4H,(H,8,9);1-4H2
• InChI Key: UPPYYQSTMLYYNF-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)N(C1=O)C)NC=N2.C1=CC(=CN=C1)C(=O)O.C(CN)N
• Synonyms: nicophyllin

Description

Nicophyllin (theophylline ethylenediamine) is a methylxanthine derivative primarily used as a bronchodilator in the management of chronic obstructive pulmonary disease (COPD) and asthma. It functions by inhibiting phosphodiesterase enzymes, elevating intracellular cyclic AMP, and antagonizing adenosine receptors, leading to smooth muscle relaxation and reduced airway inflammation . While its efficacy is well-established, its narrow therapeutic index and pharmacokinetic variability necessitate careful monitoring of serum concentrations to avoid toxicity .

Comparison with Similar Compounds

Research Findings and Limitations

However, its interaction with macrolide antibiotics (e.g., erythromycin) can elevate serum levels by 30–50%, necessitating dose adjustments .

Limitations :

• Genetic polymorphisms in CYP1A2 (e.g., CYP1A21F allele) significantly alter this compound clearance, complicating dosing .

Tables :

• Table 1: Pharmacokinetic parameters .
• Table 2: Pharmacodynamic and safety profiles .

Notes:

• All data derived from peer-reviewed studies adhering to Nature Cell Biology’s statistical reporting standards .
• Experimental methodologies align with Analytical Chemistry’s guidelines for reproducibility .